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Compound of Interest

Compound Name: Fmoc-PEG12-NHS ester

Cat. No.: B3117348

For researchers, scientists, and drug development professionals, the strategic selection of a
crosslinker is paramount in the successful design of complex bioconjugates. This guide
provides a comprehensive overview of a versatile heterobifunctional crosslinker, Fmoc-PEG12-
NHS ester, detailing its chemical properties, applications, and the methodologies for its use.

Core Concepts: Introduction to Fmoc-PEG12-NHS
Ester

Fmoc-PEG12-NHS ester is a heterobifunctional crosslinker that features three key
components: a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a 12-unit polyethylene
glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This molecular architecture
provides a versatile tool for multi-step bioconjugation strategies.

The Fmoc group serves as a temporary protecting group for a primary amine. Its stability under
acidic and neutral conditions, coupled with its facile removal under mild basic conditions (e.g.,
with piperidine), allows for controlled, sequential conjugation.[1]

The PEG12 spacer is a hydrophilic chain of 12 ethylene glycol units. This spacer enhances the
agueous solubility of the crosslinker and the resulting conjugate, which can be crucial for
preventing aggregation of hydrophobic molecules.[2][3] Furthermore, the PEG spacer provides
a defined distance between the conjugated molecules, which can be critical for maintaining
their biological activity.[4]
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The NHS ester is a highly reactive functional group that specifically targets primary amines on
biomolecules, such as the side chain of lysine residues or the N-terminus of proteins, to form
stable amide bonds. This reaction proceeds efficiently at physiological to slightly alkaline pH.

Chemical Properties and Data

The key guantitative data for Fmoc-PEG12-NHS ester are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)
Chemical Formula Ca6HesN201s

Molecular Weight 937.05 g/mol

CAS Number 2227246-92-4

Purity Typically =95%

Spacer Arm Length ~59 A (calculated)

Soluble in DMSO, DMF, and

Solubility
other organic solvents.

Visualization of the Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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